3-{5-[1-(4-chlorophenoxy)-1-methylethyl]-1,2,4-oxadiazol-3-yl}pyridine

• IUPAC Name: 5-[2-(4-chlorophenoxy)propan-2-yl]-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H14ClN3O2/c1-16(2,21-13-7-5-12(17)6-8-13)15-19-14(20-22-15)11-4-3-9-18-10-11/h3-10H,1-2H3
• InChI Key: CNZRMWDMRMJYHB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NC(=NO1)C2=CN=CC=C2)OC3=CC=C(C=C3)Cl
• Molecular Formula: C16H14ClN3O2
• Molecular Weight: 315.75 g/mol

Description

Synthesis Analysis

The synthesis of derivatives closely related to "3-{5-[1-(4-chlorophenoxy)-1-methylethyl]-1,2,4-oxadiazol-3-yl}pyridine" involves complex chemical reactions, including condensation and cycloaddition processes. For instance, a study described the synthesis of novel oxadiazole derivatives through the reaction of carbohydrazides with chlorides, demonstrating the versatility of oxadiazole synthesis (Yan-qing Ge et al., 2014). Another example is the preparation of a phosphodiesterase 4 inhibitor and its metabolites, highlighting the chemical synthesis's complexity and specificity (Takeshi Ochi et al., 2014).

Molecular Structure Analysis

The molecular structure of compounds related to "3-{5-[1-(4-chlorophenoxy)-1-methylethyl]-1,2,4-oxadiazol-3-yl}pyridine" has been extensively studied using various analytical techniques. For example, single-crystal X-ray diffraction and density functional theory (DFT) have been employed to determine the structure and optimize the molecular configuration of oxadiazole derivatives, illustrating the significance of structural analysis in understanding the compound's properties (Z. Şahin et al., 2012).

Chemical Reactions and Properties

The chemical reactivity and properties of oxadiazole derivatives have been explored through various reactions, including their interaction with nitrile oxides to form complex heterocyclic compounds. Such studies provide insight into the reactivity patterns and potential applications of these compounds (K. Kandeel & A. S. Youssef, 2001).

Physical Properties Analysis

The physical properties, such as optical characteristics, of oxadiazole derivatives have been investigated through spectroscopic methods. These studies reveal how different substituents affect the absorption and emission properties, contributing to the understanding of the compound's behavior in various environments (Yan-qing Ge et al., 2014).

Chemical Properties Analysis

The exploration of chemical properties includes the examination of thermal stability and reaction mechanisms. For example, the synthesis and thermal behavior of a pyridine-based energetic material illustrate the importance of studying chemical stability and reactivity to assess the compound's practical applications (Congming Ma et al., 2018).